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Compound of Interest

Compound Name:
3-Methoxythiophene-2-

carbaldehyde

Cat. No.: B112520 Get Quote

Essential Safety and Handling Guide for 3-
Methoxythiophene-2-carbaldehyde
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 3-Methoxythiophene-2-carbaldehyde (CAS No. 35134-07-7).

Adherence to these guidelines is critical for ensuring laboratory safety and minimizing risk.

Immediate Safety and Hazard Information
3-Methoxythiophene-2-carbaldehyde is a solid substance that requires careful handling due

to its potential health hazards. The primary routes of exposure are inhalation, skin contact, and

eye contact. It is classified with the following hazards:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

The signal word for this chemical is "Warning" and the corresponding pictogram is the GHS07

exclamation mark.[1] It is also noted to be air-sensitive.[2]
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Hazard Classification GHS Pictogram Signal Word

Skin Irritation (Category 2) GHS07 (Exclamation Mark) Warning

Serious Eye Irritation

(Category 2)

Specific target organ toxicity —

Single exposure (Category 3),

Respiratory tract irritation

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling 3-Methoxythiophene-2-
carbaldehyde. The following table summarizes the required PPE.
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Body Part Required PPE
Specifications and Best
Practices

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. For prolonged

or repeated contact, select

gloves with a breakthrough

time greater than the duration

of the task. Always inspect

gloves for integrity before use

and wash hands thoroughly

after removal.[3]

Eyes/Face

Safety glasses with side

shields or chemical safety

goggles. A face shield is

recommended when there is a

risk of splashing.

Eye protection must be worn at

all times in the laboratory.[4]

Body Laboratory coat

A flame-retardant lab coat

should be worn over personal

clothing.[5]

Respiratory NIOSH-approved respirator

Use a respirator with organic

vapor cartridges and a

particulate pre-filter (N95, R95,

or P95) when handling the

solid outside of a certified

chemical fume hood or if dust

is generated.[6][7] For higher

concentrations or in

emergencies, a supplied-air

respirator is necessary.

Operational Handling and Storage Plan
Engineering Controls:

Always handle 3-Methoxythiophene-2-carbaldehyde in a well-ventilated area.
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A certified chemical fume hood is the preferred engineering control to minimize inhalation

exposure.[8]

Ensure that an eyewash station and a safety shower are readily accessible in the immediate

work area.[9]

Safe Handling Protocol:

Preparation: Before handling, review the Safety Data Sheet (SDS) and have a clear

understanding of the hazards. Ensure all necessary PPE is available and in good condition.

Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume

hood to prevent the dispersion of dust. Use appropriate tools such as spatulas and weighing

paper.

Inert Atmosphere: As the compound is air-sensitive, consider handling it under an inert

atmosphere (e.g., nitrogen or argon) for reactions or long-term storage.[2]

Avoidance of Ignition Sources: Keep the chemical away from heat, sparks, and open flames.

[9]

Storage:

Store in a tightly sealed, properly labeled container.

Keep in a cool, dark, and dry place.[1]

Recommended storage temperature is between 2-8°C.[1][2]

Store under an inert atmosphere to maintain chemical integrity.[2]

Disposal Plan
All waste containing 3-Methoxythiophene-2-carbaldehyde must be treated as hazardous

waste.

Waste Segregation and Collection:
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Solid Waste: Collect unused or contaminated solid 3-Methoxythiophene-2-carbaldehyde,

along with any contaminated disposable labware (e.g., weigh boats, gloves, paper towels), in

a dedicated and clearly labeled hazardous waste container.

Liquid Waste: If the compound is used in a solution, collect the liquid waste in a separate,

labeled, and sealed hazardous waste container. Do not mix with incompatible waste

streams.

Container Labeling:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name

"3-Methoxythiophene-2-carbaldehyde," and the associated hazards (e.g., "Irritant").

Final Disposal:

Arrange for the collection and disposal of hazardous waste through your institution's

Environmental Health and Safety (EHS) department or a licensed chemical waste disposal

contractor.

Never dispose of this chemical down the drain or in the regular trash.[10]

Experimental Protocols: Safe Handling Workflow
The following diagram outlines the logical workflow for the safe handling of 3-
Methoxythiophene-2-carbaldehyde.
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Workflow for Safe Handling of 3-Methoxythiophene-2-carbaldehyde
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Review SDS and Hazards
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(Fume Hood, Eyewash, Shower)

Don Appropriate PPE

Transfer to Fume Hood
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Perform Experimental Work

Decontaminate Work Area
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Hazardous Waste

Properly Store Waste

Contact EHS for Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 3-Methoxythiophene-2-carbaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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